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Introduction

Dolcanatide (SP-333) is a synthetic analog of uroguanylin, an endogenous ligand of the
guanylate cyclase-C (GC-C) receptor.[1][2] Activation of GC-C by dolcanatide stimulates
intracellular cyclic guanosine monophosphate (cGMP) production, which has been shown to
have anti-inflammatory effects in preclinical models of inflammatory bowel disease (IBD).[1][3]
Myeloperoxidase (MPO) is a peroxidase enzyme abundantly expressed in neutrophils and, to a
lesser extent, in monocytes.[4][5] It is a key player in the innate immune response and its
activity is often used as a biomarker for neutrophil infiltration and inflammation.[6][7] In the
context of IBD, increased MPO activity in the colon is indicative of active inflammation.[1]
Preclinical studies have demonstrated that oral administration of dolcanatide can ameliorate
colitis and significantly reduce MPO activity in the colon tissue of animal models.[1][2] This
suggests that measuring MPO activity is a critical method for evaluating the therapeutic efficacy
of dolcanatide in IBD and other inflammatory conditions.

These application notes provide a detailed protocol for measuring MPO activity in tissue
samples following treatment with dolcanatide, enabling researchers to assess its anti-
inflammatory effects.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the proposed signaling pathway of dolcanatide's anti-
inflammatory action and the general experimental workflow for assessing its impact on MPO
activity.
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Dolcanatide Signaling Pathway and Effect on MPO
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Caption: Dolcanatide's proposed anti-inflammatory signaling pathway.
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Experimental Workflow for MPO Activity Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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